1-(Benzenesulfonyl)-2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazole

• IUPAC Name: 1-(benzenesulfonyl)-2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazole
• InChI: InChI=1S/C16H15ClN2O2S2/c17-14-6-4-5-13(11-14)12-22-16-18-9-10-19(16)23(20,21)15-7-2-1-3-8-15/h1-8,11H,9-10,12H2
• InChI Key: ZIADASSVEQFTPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC(=CC=C2)Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C16H15ClN2O2S2
• Molecular Weight: 366.9 g/mol

Description

Benzenesulfonyl chloride is a compound that is often used in organic chemistry as a source of the benzenesulfonyl group. It has the molecular formula C6H5ClO2S.

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic methods. For instance, the structure of benzenesulfonyl chloride has been determined to be C6H5ClO2S.

Chemical Reactions Analysis

Benzenesulfonyl chlorides are known to react with thiophene derivatives to produce β-arylated thiophenes. This reaction proceeds with easily accessible catalyst, base and substrates, without oxidant or ligand and tolerates a variety of substituents on both the benzene and thiophene moieties.

Physical And Chemical Properties Analysis

Benzenesulfonyl chloride is a clear, colorless to light yellow liquid. It has a refractive index of 1.5500 to 1.5530 at 20°C, and a boiling point of 251-252 °C.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For instance, in the reaction mentioned above, the benzenesulfonyl chloride acts as an electrophile, reacting with the nucleophilic thiophene derivative.

Safety and Hazards

Benzenesulfonyl chloride is classified as Acute Tox. 4 Oral - Eye Dam. 1 - Skin Corr. 1B. It is harmful if swallowed, causes severe skin burns and eye damage.